Cas no 1805276-08-7 (4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol)

• Product Name: 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805276-08-7
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 4808014
• Update Time: 2025-05-26

4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H7Cl2F2NO/c9-1-4-2-13-5(3-14)6(7(4)10)8(11)12/h2,8,14H,1,3H2
• InChI Key： CFHCHLCFHZOPBM-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=CN=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol

Introduction to 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805276-08-7)

4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol, identified by its Chemical Abstracts Service (CAS) number 1805276-08-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its chloro, chloromethyl, and difluoromethyl substituents, contribute to its distinctive chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The pyridine core is a fundamental scaffold in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of multiple functional groups in 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol enhances its versatility, enabling it to participate in a range of chemical transformations that are essential for drug development. Specifically, the chloro and chloromethyl groups serve as reactive sites for nucleophilic substitution reactions, while the difluoromethyl group can influence metabolic stability and binding affinity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol structure has been explored in several research studies as a potential precursor for small-molecule drugs targeting various diseases. For instance, its derivatives have been investigated for their antimicrobial and anti-inflammatory properties. The chloromethyl moiety, in particular, is known to facilitate the formation of carbon-carbon bonds, which is crucial for constructing complex drug molecules.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the pyridine core with electron-withdrawing groups like the difluoromethyl substituent, researchers can enhance the binding affinity of the compound to kinase targets. Additionally, the chloro groups can be used to introduce further functional diversity through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The difluoromethyl group is particularly noteworthy due to its ability to improve pharmacokinetic properties of drug candidates. This group can increase metabolic stability by resisting oxidation and can also enhance binding interactions by introducing additional hydrogen bonding opportunities. In clinical trials, compounds containing difluoromethyl groups have shown promising results in terms of efficacy and safety profiles.

Recent advancements in computational chemistry have further facilitated the design and optimization of derivatives of 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with biological targets with high accuracy. This has enabled the rapid identification of lead compounds that can be further refined through iterative medicinal chemistry approaches.

The synthesis of 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions on halogenated pyridines followed by functional group transformations such as formylation and fluorination. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making them more scalable for industrial applications.

In conclusion, 4-Chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805276-08-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile building block for the development of novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, this compound is expected to play an increasingly important role in drug discovery and development.